7-Amino-4-methyl-4h-benzo[1,4]thiazin-3-one

• Molecular Formula: C9H10N2OS
• Molecular Weight: 194.26 g/mol
• IUPAC Name: 7-amino-4-methyl-1,4-benzothiazin-3-one
• InChI: InChI=1S/C9H10N2OS/c1-11-7-3-2-6(10)4-8(7)13-5-9(11)12/h2-4H,5,10H2,1H3
• InChI Key: MBSIQMBTBAVBSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CSC2=C1C=CC(=C2)N

Description

7-Amino-4-methyl-4h-benzo[1,4]thiazin-3-one is a useful research compound. Its molecular formula is C9H10N2OS and its molecular weight is 194.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3,4-dihydro-4-methyl-7-nitro-2H-1,4-benzothiazin-3-one (4.50 g, 20.07 mmol) in EtOH (100 mL) and water (50 mL) is added ammonium chloride (10.76 g, 200.7 mmol). To this mixture is added iron (3.37 g, 60.21 mmol) in 3 equal portions. The resulting mixture is heated to 80° C. for 2 h at which time the reaction is cooled to room temperature. This mixture is filtered and the filtrate is concentrated under reduced pressure and extracted with EtOAc (3×50 mL). The organic phase is washed with water and saline, dried over MgSO4, and concentrated under reduced pressure to give the title compound (for reference see DE 19802239) as a dark brown oil (3.60 g, 93%), MS m/z 195.5 (M+H)+.